N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H18N4O4S2/c25-17(21-9-8-13-4-2-1-3-5-13)11-29-20-24-23-19(30-20)22-18(26)14-6-7-15-16(10-14)28-12-27-15/h1-7,10H,8-9,11-12H2,(H,21,25)(H,22,23,26)
• InChI Key: RTMHSBBXIYTJHF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol
• CAS No.: 868973-95-9

Description

N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C20H18N4O4S2 and its molecular weight is 442.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Molecules

Research has focused on synthesizing novel compounds with potential biological activities. For example, compounds containing thiadiazole and related moieties have been synthesized for their antimicrobial, antilipase, and antiurease activities. These studies demonstrate the versatility of thiadiazole derivatives in drug discovery and design, suggesting potential applications for the compound in the development of new therapeutic agents (Basoğlu et al., 2013).

Biological Activities

Several studies have reported the synthesis of benzodifuranyl, triazines, and other heterocyclic compounds derived from specific core structures, showing significant anti-inflammatory and analgesic activities. These findings indicate the potential of incorporating the benzo[d][1,3]dioxole moiety, as seen in the compound of interest, in designing drugs with desired biological activities (Abu‐Hashem et al., 2020).

Anticancer Applications

Compounds featuring related structural elements have been explored for their anticancer properties. For instance, derivatives have been synthesized for evaluation as anticancer agents, with some showing promising results in inhibiting cancer cell proliferation. This suggests potential research applications of the specified compound in cancer therapy and the development of novel anticancer agents (Gomha et al., 2017).

Mechanism of Action

Target of action

The compound contains a thiadiazole ring, which is found in many biologically active compounds such as antimicrobial, antifungal, antiviral, and antitumor drugs . .

Mode of action

The mode of action of a compound is determined by its interaction with its target. In the case of thiadiazole derivatives, they are known to interact with various targets depending on their specific structure . Without specific information on the target of this compound, it’s difficult to explain its mode of action.

Biochemical pathways

The affected biochemical pathways would depend on the specific target of the compound. For example, some thiadiazole derivatives are known to inhibit quorum sensing in bacteria, affecting the pathways related to biofilm formation and virulence production .

Result of action

The molecular and cellular effects of the compound would depend on its specific target and mode of action. Some thiadiazole derivatives are known to have antioxidant, analgesic, anti-inflammatory, and antitumor effects .